Cas no 1385275-02-4 (N-[1-(3-Tert-butyl-1,2,4-oxadiazol-5-YL)ethyl]-6-fluoropyridine-3-carboxamide)

• Product Name: N-[1-(3-Tert-butyl-1,2,4-oxadiazol-5-YL)ethyl]-6-fluoropyridine-3-carboxamide
• CAS No: 1385275-02-4
• MF: C₁₄H₁₇FN₄O₂
• MW: 292.308786153793
• CID: 6182412
• PubChem ID: 71987076
• Update Time: 2025-05-23

N-[1-(3-Tert-butyl-1,2,4-oxadiazol-5-YL)ethyl]-6-fluoropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1385275-02-4
• N-[1-(3-TERT-BUTYL-1,2,4-OXADIAZOL-5-YL)ETHYL]-6-FLUOROPYRIDINE-3-CARBOXAMIDE
• AKOS016950583
• EN300-26606363
• Z1297377968
• N-[1-(3-Tert-butyl-1,2,4-oxadiazol-5-YL)ethyl]-6-fluoropyridine-3-carboxamide

• Inchi： 1S/C14H17FN4O2/c1-8(12-18-13(19-21-12)14(2,3)4)17-11(20)9-5-6-10(15)16-7-9/h5-8H,1-4H3,(H,17,20)
• InChI Key： RVGIKAHMSUSDNT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(NC(C)C1=NC(C(C)(C)C)=NO1)=O

Computed Properties

• Exact Mass: 292.13355396g/mol
• Monoisotopic Mass: 292.13355396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[1-(3-Tert-butyl-1,2,4-oxadiazol-5-YL)ethyl]-6-fluoropyridine-3-carboxamide

Comprehensive Guide to N-[1-(3-Tert-butyl-1,2,4-oxadiazol-5-YL)ethyl]-6-fluoropyridine-3-carboxamide (CAS No. 1385275-02-4)

N-[1-(3-Tert-butyl-1,2,4-oxadiazol-5-YL)ethyl]-6-fluoropyridine-3-carboxamide (CAS No. 1385275-02-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of a 1,2,4-oxadiazole ring and a fluoropyridine moiety, making it a promising candidate for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural complexity and functional versatility.

The molecular structure of N-[1-(3-Tert-butyl-1,2,4-oxadiazol-5-YL)ethyl]-6-fluoropyridine-3-carboxamide includes a tert-butyl group attached to the oxadiazole ring, which enhances its stability and lipophilicity. The presence of a fluorine atom on the pyridine ring further contributes to its electronic properties, making it a valuable building block in drug discovery. Its CAS number 1385275-02-4 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

One of the key applications of N-[1-(3-Tert-butyl-1,2,4-oxadiazol-5-YL)ethyl]-6-fluoropyridine-3-carboxamide is in the development of small-molecule inhibitors. Recent studies have explored its potential as a modulator of specific biological targets, particularly in the context of inflammatory diseases and metabolic disorders. The compound's ability to interact with enzymes and receptors has made it a focal point in high-throughput screening campaigns.

In the agrochemical sector, CAS No. 1385275-02-4 is being investigated for its role in crop protection. The fluoropyridine component is known to enhance the bioactivity of pesticides, while the oxadiazole ring provides structural rigidity. This dual functionality makes the compound a potential candidate for next-generation herbicides and fungicides, addressing the global demand for sustainable agricultural solutions.

The synthesis of N-[1-(3-Tert-butyl-1,2,4-oxadiazol-5-YL)ethyl]-6-fluoropyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and cyclization processes. Researchers often optimize these procedures to improve yield and purity, as highlighted in recent publications. The compound's CAS registry number 1385275-02-4 is frequently cited in patent applications, underscoring its commercial potential.

From a market perspective, the demand for heterocyclic compounds like N-[1-(3-Tert-butyl-1,2,4-oxadiazol-5-YL)ethyl]-6-fluoropyridine-3-carboxamide is on the rise. Pharmaceutical companies and research institutions are actively sourcing this compound for preclinical studies. Its unique chemical properties and broad applicability make it a standout in the competitive landscape of specialty chemicals.

In conclusion, N-[1-(3-Tert-butyl-1,2,4-oxadiazol-5-YL)ethyl]-6-fluoropyridine-3-carboxamide (CAS No. 1385275-02-4) represents a cutting-edge chemical entity with significant promise across multiple industries. Its structural features, combined with its bioactive potential, position it as a compound of interest for future innovations. As research progresses, this molecule is likely to play a pivotal role in advancing both pharmaceutical and agrochemical sciences.